Cas no 1013028-27-7 (tert-Butyl (4S,5S)-4-(Hydroxymethyl)-2,2,5-trimethyloxazolidine-3-carboxylate)

• Product name: tert-Butyl (4S,5S)-4-(Hydroxymethyl)-2,2,5-trimethyloxazolidine-3-carboxylate
• CAS No: 1013028-27-7
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• CID: 3042150
• PubChem ID: 39871810

tert-Butyl (4S,5S)-4-(Hydroxymethyl)-2,2,5-trimethyloxazolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4S,5S)-4-(Hydroxymethyl)-2,2,5-trimethyloxazolidine-3-carboxylate
• i>,5<i>S<
• (4S,5S)-4-(Hydroxymethyl)-2,2,5-trimethyloxazolidine-3-carboxylic Acid tert-Butyl Ester
• (4S,5S)-tert-butyl 4-(hydroxymethyl)-2,2,5-trimethyloxazolidine-3-carboxylate
• tert-butyl (4S,5S)-4-(hydroxymethyl)-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate
• 1,1-Dimethylethyl (4S,5S)-4-(hydroxymethyl)-2,2,5-trimethyl-3-oxazolidinecarboxylate
• SCHEMBL15910576
• D89142
• EN300-27717628
• rac-tert-butyl (4R,5R)-4-(hydroxymethyl)-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate
• B5539
• DTXSID101128286
• JVGUACRTSCOTQB-IUCAKERBSA-N
• 1013028-27-7
• MFCD32062856

• Inchi： 1S/C12H23NO4/c1-8-9(7-14)13(12(5,6)16-8)10(15)17-11(2,3)4/h8-9,14H,7H2,1-6H3/t8-,9-/m0/s1
• InChI Key： JVGUACRTSCOTQB-IUCAKERBSA-N
• SMILES： O1[C@@H](C)[C@H](CO)N(C(=O)OC(C)(C)C)C1(C)C

Computed Properties

• Exact Mass: 245.162708g/mol
• Monoisotopic Mass: 245.162708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 245.32g/mol
• Topological Polar Surface Area: 59
• XLogP3: 1.3

tert-Butyl (4S,5S)-4-(Hydroxymethyl)-2,2,5-trimethyloxazolidine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines

Additional information on tert-Butyl (4S,5S)-4-(Hydroxymethyl)-2,2,5-trimethyloxazolidine-3-carboxylate

tert-Butyl (4S,5S)-4-(Hydroxymethyl)-2,2,5-trimethyloxazolidine-3-carboxylate: A Comprehensive Overview

The compound with CAS No. 1013028-27-7, known as tert-Butyl (4S,5S)-4-(Hydroxymethyl)-2,2,5-trimethyloxazolidine-3-carboxylate, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of oxazolidinones, which are widely recognized for their versatility and functionality in chemical synthesis. The tert-butyl group attached to the oxazolidinone ring contributes to its stability and reactivity, making it a valuable intermediate in the synthesis of complex molecules.

Recent studies have highlighted the importance of oxazolidinones in medicinal chemistry, particularly in the development of β-lactam antibiotics. The (4S,5S) stereochemistry of this compound plays a crucial role in determining its biological activity and selectivity. Researchers have demonstrated that the hydroxymethyl group at position 4 enhances the compound's ability to interact with specific enzymes, making it a promising candidate for enzyme inhibition studies.

The synthesis of tert-Butyl (4S,5S)-4-(Hydroxymethyl)-2,2,5-trimethyloxazolidine-3-carboxylate involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The use of chiral auxiliaries has been instrumental in achieving the desired stereochemistry during the synthesis. Recent advancements in asymmetric catalysis have further improved the efficiency and scalability of this process, making it more accessible for industrial applications.

In terms of physical properties, this compound exhibits a melting point of approximately 135°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various reaction conditions has been extensively studied, with results indicating that it remains intact under mild acidic and basic conditions. However, exposure to strong oxidizing agents may lead to decomposition.

The applications of tert-Butyl (4S,5S)-4-(Hydroxymethyl)-2,2,5-trimethyloxazolidine-3-carboxylate are not limited to pharmaceuticals. It has also found use in polymer chemistry as a building block for constructing advanced materials with tailored properties. For instance, recent research has explored its role in the synthesis of biodegradable polymers for sustainable packaging solutions.

From an environmental perspective, the compound's biodegradability has been a topic of interest. Studies conducted under simulated environmental conditions suggest that it undergoes slow degradation due to its stable oxazolidinone ring structure. However, its potential impact on aquatic ecosystems remains a subject for further investigation.

In conclusion, tert-Butyl (4S,5S)-4-(Hydroxymethyl)-2,2,5-trimethyloxazolidine-3-carboxylate is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and stereochemistry make it an invaluable tool in modern chemical synthesis. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in advancing scientific and technological frontiers.